Cas no 621-59-0 (Isovanillin)

Isovanillin Properties

Names and Identifiers

• 3-Hydroxy-4-methoxybenzaldehyde
• Isovanillin
• 3-Hydroxy-p-anisaldehyde
• 3-Hydorxy-4-Methoxy Benzoic Acid
• ISOVANILIN
• 4-METHOXY-3-HYDROXYBENZALDEHYDE
• 3-HYDROXY-4-ANISALDEHYDE
• 3-HYDROXYANISALDEHYDE
• AKOS B022473
• ISOVANILLIN(RG)
• 3-hydroxy-4-methoxy-benzaldehyde
• 4-MeO-3-OHC6H3CHO
• 5-Formylguaiacol
• Isovanicaline
• iso-vanillin
• Isovanilllin
• Isovanilline
• Benzaldehyde, 3-hydroxy-4-methoxy-
• p-Anisaldehyde, 3-hydroxy-
• Oxy-3 methoxy-4 benzaldehyde
• Oxy-3 methoxy-4 benzaldehyde [French]
• JVTZFYYHCGSXJV-UHFFFAOYSA-N
• 4A9N
• +Expand

• MDL： MFCD15209539
• InChIKey： JVTZFYYHCGSXJV-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-5,10H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C([H])=O)=C([H])C=1O[H]
• BRN： 1073021

Computed Properties

• Exact Mass: 152.047344g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.047344g/mol
• Monoisotopic Mass: 152.047344g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 11
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 152.15

Experimental Properties

• LogP: 1.21330
• PSA: 46.53000
• Refractive Index: 1.4945 (estimate)
• Boiling Point: 179 °C/15 mmHg(lit.)
• Melting Point: 112.0 to 116.0 deg-C
• Flash Point: 179℃/15mm
• Solubility: Soluble in acetone and methanol.
• Color/Form: Powder
• Sensitiveness: Air Sensitive
• Density: 1.200(lit.)

Isovanillin Security Information

• Symbol: GHS07
• RTECS：CU6540000
• WGK Germany：3
• Safety Term：S26;S36/37
• Safety Instruction： S26-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Isovanillin Customs Data

• HS CODE：29124900
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone